Mbesk

• CAS RN: 117661-93-5
• Molecular Formula: C15H18O5
• Molecular Weight: 278.3 g/mol
• IUPAC Name: methyl (3S,4S,5R)-3,5-dihydroxy-4-phenylmethoxycyclohexene-1-carboxylate
• InChI: InChI=1S/C15H18O5/c1-19-15(18)11-7-12(16)14(13(17)8-11)20-9-10-5-3-2-4-6-10/h2-7,12-14,16-17H,8-9H2,1H3/t12-,13+,14+/m0/s1
• InChI Key: FHHTZLRWVKHZCD-BFHYXJOUSA-N
• Isomeric SMILES: COC(=O)C1=C[C@@H]([C@H]([C@@H](C1)O)OCC2=CC=CC=C2)O
• SMILES: COC(=O)C1=CC(C(C(C1)O)OCC2=CC=CC=C2)O
• synonyms: MBESK; methyl 4-O-benzyl-3-epishikimate

Description

Mbesk is a natural compound that has been used for centuries in traditional medicine. It is derived from the bark of the Mbesk tree, which is native to certain regions of Africa. Mbesk has gained attention in recent years due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of Mbesk is not fully understood. However, studies have shown that it may work by inhibiting certain enzymes and pathways involved in inflammation and oxidative stress. Mbesk may also activate certain cellular pathways that promote cell survival and growth.
Biochemical and Physiological Effects
Studies have shown that Mbesk has a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which are associated with a range of diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Mbesk has also been shown to promote cell survival and growth, which may have implications for the treatment of certain cancers.

Advantages and Limitations for Lab Experiments

One advantage of using Mbesk in lab experiments is that it is a natural compound, which may make it safer and more tolerable than synthetic compounds. However, one limitation is that the synthesis method can be time-consuming and costly. Additionally, the variability in the composition of Mbesk from different sources may make it difficult to standardize experiments.

Future Directions

There are many potential future directions for research on Mbesk. One area of interest is its potential to treat neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential to treat cancer, either alone or in combination with other therapies. Further research is also needed to elucidate the mechanism of action of Mbesk and to standardize the synthesis method.

Synthesis Methods

Mbesk is extracted from the bark of the Mbesk tree. The bark is harvested and then dried and ground into a powder. The powder is then mixed with a solvent, such as ethanol, to extract the Mbesk compound. The solvent is then evaporated, leaving behind a concentrated form of Mbesk.

Scientific Research Applications

Mbesk has been the subject of numerous scientific studies. Researchers have investigated its potential therapeutic properties, including its anti-inflammatory, antioxidant, and anticancer effects. Mbesk has also been studied for its potential to treat neurological disorders, such as Alzheimer's disease and Parkinson's disease.